Cas no 923162-74-7 (1-Benzyl-3-(3-chloropropanoyl)urea)

• Product Name: 1-Benzyl-3-(3-chloropropanoyl)urea
• CAS No: 923162-74-7
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• MDL: MFCD08444428
• CID: 3109282
• PubChem ID: 16227323
• Update Time: 2025-10-08

1-Benzyl-3-(3-chloropropanoyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[(benzylamino)carbonyl]-3-chloropropanamide
• AKOS001295304
• G36895
• 923162-74-7
• Z107823802
• 1-benzyl-3-(3-chloropropanoyl)urea
• EN300-25589
• N-(benzylcarbamoyl)-3-chloropropanamide
• 1-Benzyl-3-(3-chloropropanoyl)urea

• MDL： MFCD08444428
• Inchi： 1S/C11H13ClN2O2/c12-7-6-10(15)14-11(16)13-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H2,13,14,15,16)
• InChI Key： VNFXIDDBEAPIBI-UHFFFAOYSA-N
• SMILES： ClCCC(NC(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 240.0665554Da
• Monoisotopic Mass: 240.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

1-Benzyl-3-(3-chloropropanoyl)urea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-3-(3-chloropropanoyl)urea

Research Brief on 1-Benzyl-3-(3-chloropropanoyl)urea (CAS: 923162-74-7) in Chemical Biology and Pharmaceutical Applications

1-Benzyl-3-(3-chloropropanoyl)urea (CAS: 923162-74-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyl and chloropropanoyl substituents, has been investigated for its role in modulating biological pathways and as a precursor in the synthesis of more complex pharmacologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

Recent research has focused on the mechanistic insights of 1-Benzyl-3-(3-chloropropanoyl)urea, particularly its interaction with cellular targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against specific serine hydrolases, a class of enzymes implicated in various disease states, including cancer and neurodegenerative disorders. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mode of the compound within the enzyme's active site, revealing key interactions that contribute to its inhibitory potency.

Another significant development involves the use of 1-Benzyl-3-(3-chloropropanoyl)urea as a building block in the synthesis of novel urea derivatives with enhanced pharmacological properties. Researchers have reported that modifications to the chloropropanoyl moiety can significantly alter the compound's bioavailability and target selectivity. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the synthesis of a series of analogs derived from 923162-74-7, which exhibited improved metabolic stability and reduced off-target effects in preclinical models.

In addition to its direct biological activities, 1-Benzyl-3-(3-chloropropanoyl)urea has also been explored for its potential in prodrug design. A recent investigation published in European Journal of Pharmaceutical Sciences described the development of a prodrug system where the compound serves as a carrier for targeted drug delivery. The study demonstrated that the chloropropanoyl group could be cleaved enzymatically in specific tissues, releasing the active drug moiety with high spatial and temporal control. This approach holds promise for minimizing systemic toxicity and improving therapeutic outcomes.

Despite these advancements, challenges remain in the clinical translation of 1-Benzyl-3-(3-chloropropanoyl)urea-based therapies. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Ongoing research is also exploring the compound's utility in combination therapies, where it may synergize with existing drugs to enhance efficacy or overcome resistance mechanisms.

In conclusion, 1-Benzyl-3-(3-chloropropanoyl)urea (CAS: 923162-74-7) represents a versatile scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future studies should focus on refining its pharmacological profile and expanding its applications in targeted therapies and prodrug systems. As research progresses, this compound is poised to contribute significantly to the advancement of precision medicine and innovative therapeutic strategies.